Cas no 21288-60-8 (1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-)

• Product Name: 1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-
• CAS No: 21288-60-8
• MF: C₂₂H₂₀O₉
• MW: 428.388807296753
• CID: 258494
• PubChem ID: 99207
• Update Time: 2025-04-19

1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-
• .ε.-Rhodomycinone
• Rhodomycinone
• CHEMBL22025
• epsilon-Rhodomycinon
• methyl (1R,2R,4S)-2-ethyl-2,4,5,7,12-pentahydroxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate
• NSC 196524
• AKOS004902751
• Q27105038
• methyl (1R,2R,4S)-2-ethyl-2,4,5,7,12-pentahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
• 21288-60-8
• Epsilon-rhodomycinone
• 1-Naphthacenecarboxylic acid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-, methyl ester, (1R-(1alpha,2beta,4beta))-
• E-Rhodomycinone
• AC1L40QH
• CHEBI:75291
• ε-Rhodomycinon

• Inchi： 1S/C22H20O9/c1-3-22(30)7-10(24)12-13(16(22)21(29)31-2)20(28)14-15(19(12)27)18(26)11-8(17(14)25)5-4-6-9(11)23/h4-6,10,16,23-24,27-28,30H,3,7H2,1-2H3/t10-,16-,22+/m0/s1
• InChI Key： PYFOXRACBORDCT-GOSXWKPOSA-N
• SMILES： O[C@]1(CC)C[C@@H](C2C(=C3C(C4C(=CC=CC=4C(C3=C(C=2[C@H]1C(=O)OC)O)=O)O)=O)O)O

Computed Properties

• Exact Mass: 428.111
• Monoisotopic Mass: 428.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.593
• Boiling Point: 590°Cat760mmHg
• Flash Point: 205.3°C
• Refractive Index: 1.705
• PSA: 161.59000
• LogP: 1.41360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones